N-[2-(1-propylbenzimidazol-2-yl)ethyl]furan-2-carboxamide
Overview
Description
“N-[2-(1-propylbenzimidazol-2-yl)ethyl]furan-2-carboxamide” is a compound that contains a benzimidazole moiety . Benzimidazoles are a broad group of compounds containing nitrogen atoms in their structure that can mimic properties of DNA bases . They show not only biological activities but also are used for spectral and catalytic properties .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a 1.00 g quantity of trans-1,2-bis(1-hydrobenzimidazol-2-yl)cyclohexane (3.16 mmol) was placed in a 125 mL round bottom flask with a side arm. This was followed by the addition of 25 mL of purified dimethyl sulfoxide .Molecular Structure Analysis
The molecular structure of similar compounds has been elucidated by single crystal X-ray diffraction and characterized by NMR, FT-IR, UV–Vis spectroscopic techniques . In these molecules, the dihedral angle between furan and pyridine rings is significant .Chemical Reactions Analysis
The chemical reactions of similar compounds have been studied. For example, a series of novel substituted-N-(6-(4-(pyrazine-2-carboxyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole .Scientific Research Applications
Synthesis and Reactivity
Research has shown a keen interest in the synthesis and reactivity of furan-carboxamide derivatives, exploring their potential in forming new compounds through various chemical reactions. For instance, Aleksandrov and El’chaninov (2017) detailed the synthesis of 2-(furan-2-yl)benzo[e][1,3]benzothiazole through a series of electrophilic substitution reactions, demonstrating the versatility of furan-carboxamide derivatives in chemical synthesis (Aleksandrov & El’chaninov, 2017).
Antibacterial, Antiurease, and Antioxidant Activities
Sokmen et al. (2014) synthesized new 1,2,4-Triazole Schiff Base and Amine Derivatives from an acylhydrazone compound, evaluating their antibacterial, antiurease, and antioxidant activities. This study highlights the potential of furan-carboxamide derivatives in developing compounds with significant biological activities (Sokmen et al., 2014).
Antiprotozoal Agents
Novel dicationic imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines, synthesized from furan-2-yl derivatives, have been studied for their antiprotozoal agents, showing strong DNA affinities and excellent in vivo activity against the trypanosomal STIB900 mouse model. This research underscores the utility of furan-carboxamide derivatives in the development of new antiprotozoal agents (Ismail et al., 2004).
Inhibitors of Influenza A Viruses
A study by Yongshi et al. (2017) on furan-carboxamide derivatives revealed their potent inhibitory effects against the H5N1 influenza A virus. This illustrates the potential of these compounds in the search for new antiviral agents, especially against lethal strains of influenza (Yongshi et al., 2017).
Chelating Properties and Metal Complexes
Furan-carboxamide derivatives have also been explored for their chelating properties, leading to the synthesis of transition metal complexes with potential applications in antimicrobial activities. For example, Dias et al. (2015) synthesized di- and triorganotin(IV) carboxylates from a Schiff base, demonstrating significant antimicrobial activity and highlighting the role of furan-carboxamide derivatives in the development of new materials with biological applications (Dias et al., 2015).
Mechanism of Action
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is known for its broad range of chemical and biological properties . Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Furan is a class of organic compounds of the heterocyclic aromatic series characterized by a ring structure composed of one oxygen and four carbon atoms . Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics, and as a result, they have been employed as medicines in a number of distinct disease areas . Furan has a variety of therapeutic advantages, such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial or antifungal or antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer .
Safety and Hazards
properties
IUPAC Name |
N-[2-(1-propylbenzimidazol-2-yl)ethyl]furan-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2/c1-2-11-20-14-7-4-3-6-13(14)19-16(20)9-10-18-17(21)15-8-5-12-22-15/h3-8,12H,2,9-11H2,1H3,(H,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWUDCDPKARMHIC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=CC=CC=C2N=C1CCNC(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801330882 | |
Record name | N-[2-(1-propylbenzimidazol-2-yl)ethyl]furan-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801330882 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
41.7 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49729549 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
877287-92-8 | |
Record name | N-[2-(1-propylbenzimidazol-2-yl)ethyl]furan-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801330882 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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